Cas no 128405-66-3 (4,4-dimethyl-3,4-dihydro-2H-spironaphthalene-1,2'-oxirane)
4,4-dimethyl-3,4-dihydro-2H-spironaphthalene-1,2'-oxirane Chemical and Physical Properties
Names and Identifiers
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- EN300-2673044
- 128405-66-3
- AKOS012066317
- 4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]
- 4,4-dimethyl-3,4-dihydro-2H-spironaphthalene-1,2'-oxirane
-
- MDL: MFCD17218325
- Inchi: 1S/C13H16O/c1-12(2)7-8-13(9-14-13)11-6-4-3-5-10(11)12/h3-6H,7-9H2,1-2H3
- InChI Key: KDMBWVIOGPFPRO-UHFFFAOYSA-N
- SMILES: O1CC21C1C=CC=CC=1C(C)(C)CC2
Computed Properties
- Exact Mass: 188.120115130g/mol
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12.5Ų
4,4-dimethyl-3,4-dihydro-2H-spironaphthalene-1,2'-oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2673044-0.05g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-2673044-0.1g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-2673044-0.25g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-2673044-0.5g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-2673044-1.0g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 1.0g |
$699.0 | 2025-03-20 | |
| Enamine | EN300-2673044-2.5g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-2673044-5.0g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-20 | |
| Enamine | EN300-2673044-10.0g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 95.0% | 10.0g |
$3007.0 | 2025-03-20 | |
| Enamine | EN300-2673044-1g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 1g |
$699.0 | 2023-09-11 | ||
| Enamine | EN300-2673044-5g |
4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] |
128405-66-3 | 5g |
$2028.0 | 2023-09-11 |
4,4-dimethyl-3,4-dihydro-2H-spironaphthalene-1,2'-oxirane Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 4,4-dimethyl-3,4-dihydro-2H-spironaphthalene-1,2'-oxirane
4,4-Dimethyl-3,4-Dihydro-2H-Spiro[naphthalene-1,2'-oxirane] (CAS No. 128405-66-3)
The compound 4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane], identified by the CAS registry number CAS No. 128405-66-3, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spirocyclic family, characterized by a spiro atom connecting two distinct ring systems—a naphthalene moiety and an oxirane (epoxide) group. The presence of the spiro atom creates a rigid and strained structure, which often imparts unique chemical and physical properties to the molecule.
Recent studies have focused on the synthesis and characterization of this compound, particularly its spirocyclic architecture. Researchers have explored various synthetic routes to construct this complex structure, including intramolecular cyclization reactions and tandem processes that facilitate the formation of the spiro bond. These methods have been optimized to enhance yield and purity, making this compound more accessible for further investigation.
The physical properties of 4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] are highly dependent on its molecular structure. The naphthalene ring contributes aromatic stability and planarity to certain regions of the molecule, while the oxirane group introduces strain due to its three-membered ring. This combination results in a compound with interesting optical properties and reactivity. For instance, the strained oxirane group can act as a nucleophilic site in various chemical reactions, making it a valuable building block in organic synthesis.
In terms of applications, this compound has shown potential in several areas. Its rigid spirocyclic framework makes it an attractive candidate for use in drug design, where such structures can mimic natural products or serve as scaffolds for bioactive molecules. Additionally, recent research has explored its role in polymer chemistry, where it can be incorporated into polymeric materials to impart enhanced mechanical or thermal properties.
The latest advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the conjugation between the naphthalene ring and the oxirane group significantly influences the molecule's electronic structure. This understanding is crucial for predicting its behavior in different chemical environments and for designing novel compounds with tailored properties.
In conclusion, 4,4-dimethyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] (CAS No. 128405-66-3) is a fascinating compound with a complex structure that offers numerous opportunities for research and application. Its unique combination of aromaticity and strain provides a platform for exploring new chemical reactions and material designs. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in various scientific disciplines.
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